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Compound of Interest

Compound Name: Malonyl chloride

Cat. No.: B156481

An In-depth Technical Guide to the Chemical Properties and Reactivity of Malonyl Chloride

Introduction

Malonyl chloride, with the chemical formula CH2(COCI)z, is the diacyl chloride derivative of
malonic acid.[1] It is a highly reactive, colorless to pale yellow liquid, recognized for its pungent
odor.[2][3] This bifunctional compound serves as a versatile and crucial reagent in organic
synthesis, particularly valued for introducing the malonyl group into various molecular
structures.[4][5] Its high reactivity makes it an essential building block in the synthesis of a wide
array of compounds, including pharmaceuticals, agrochemicals, polymers, and other specialty
chemicals.[2][4] However, its reactivity also necessitates careful handling and storage, as it is
unstable at room temperature, corrosive, and reacts violently with water and other protic
solvents.[1][3][6] This guide provides a comprehensive overview of the chemical properties,
reactivity, and experimental considerations for malonyl chloride, tailored for researchers and
professionals in chemical and drug development.

Chemical and Physical Properties

Malonyl chloride is a dense liquid that is soluble in most organic solvents.[3] Due to its
instability, it is often recommended to be used freshly distilled or stored at low temperatures (2-
8°C) for short periods.[3]
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Property Value Reference(s)

CAS Number 1663-67-8 [2]

Molecular Formula CsH2Cl202 [2]

Molar Mass 140.95 g/mol [1]
Colorless to clear yellow,

Appearance o [2][3]
orange, or brown liquid

Odor Pungent, biting [2][7]

N ) 53-55 °C at 19 mmHg 58 °C at

Boiling Point [11[3]
28 mmHg

Density 1.449 g/mL at 25 °C [3]

Refractive Index (n20/D)

1.465

[3]

Flash Point

47 °C (116.6 °F) - closed cup

Storage Temperature

2-8°C

[3]

Solubility

Soluble in most organic
solvents; reacts violently with

water and protic solvents.

[3]

Synthesis of Malonyl Chloride

The primary method for synthesizing malonyl chloride is through the reaction of malonic acid

with thionyl chloride (SOCI2).[1][3][8] This is the preferred method as other chlorinating agents,

such as phosphorus pentachloride, can lead to the formation of carbon suboxide.[9]
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Caption: Synthesis of malonyl chloride from malonic acid.

Experimental Protocol: Synthesis from Malonic Acid

Reactants: Malonic acid and thionyl chloride.

Procedure: Malonic acid is treated directly with thionyl chloride.[1][3] The mixture is typically

refluxed to drive the reaction to completion.

Work-up: After the reaction is complete, excess thionyl chloride is removed by distillation.

The resulting crude malonyl chloride is then purified by vacuum distillation to yield a pale

yellow liquid.[5]

Note: This reaction should be performed in a well-ventilated fume hood due to the evolution

of toxic gases (SOz and HCI).

Reactivity and Reaction Mechanisms

Malonyl chloride's reactivity is dominated by the two electrophilic carbonyl carbons, making it

an excellent substrate for nucleophilic acyl substitution.

Hydrolysis

Malonyl chloride reacts violently with water and moisture, hydrolyzing to form malonic acid

and hydrochloric acid.[2][6] This reactivity underscores the need for anhydrous storage and
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handling conditions.[2][7]

Hydrolysis of Malonyl Chloride

Water
(H20)

Malonic Acid + 2 HCI HCl

+2 H20
Malonyl Chloride (HOOC-CH2-COCH)

(CIOC-CH2-COCl)

Click to download full resolution via product page

Caption: Hydrolysis reaction of malonyl chloride.

Reactions with Nucleophiles

Malonyl chloride readily reacts with a variety of nucleophiles, including alcohols, amines, and
thiols, to form corresponding esters, amides, and thioesters. These reactions typically proceed
via a nucleophilic addition-elimination mechanism.[10][11]

General Reaction Workflow with Nucleophiles
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Caption: General workflow for reactions of malonyl chloride.
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1. Reaction with Alcohols (Esterification)

Alcohols react with malonyl chloride in an exothermic reaction to produce diesters and
hydrogen chloride.[11][12] The reaction is typically rapid and may require cooling.

Mechanism: Reaction with Alcohol

Malonyl
Chloride

+ R'OH
Nucleophilic Attack)

Tetrahedral
Intermediate

- CI-
Elimination)

Ester + ClI-

H+

Final Ester + HCI

Click to download full resolution via product page
Caption: Nucleophilic acyl substitution with an alcohol.
2. Reaction with Amines (Amidation)

The reaction with primary or secondary amines is typically violent and yields N-substituted
amides.[10] A base, such as pyridine or triethylamine, is often used to neutralize the HCI
byproduct.[13][14] The reaction is sensitive, and colored impurities can form, especially with
reactive amines like phenylenediamine.[13]
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Mechanism: Reaction with Amine
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Caption: Nucleophilic acyl substitution with an amine.
3. Reaction with Thiols

Thiols, being highly nucleophilic, are expected to react with malonyl chloride to form
thioesters.[15] While specific protocols for malonyl chloride are not detailed in the provided
results, the reaction would follow the general nucleophilic acyl substitution pathway.

Cyclization and Heterocyclic Synthesis

Malonyl chloride is a key building block for synthesizing a variety of cyclic and heterocyclic
compounds through diacylation reactions.[1][5] It is used to prepare compounds like
pyrimidines, pyrones, and pyridones.[16][17] For instance, it reacts with 2-aminothiophenol to
form benzothiazoles and with various nitriles to yield piperidine or pyridine derivatives.[5][18]
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Ketene Formation

When heated in the presence of a non-nucleophilic base, malonyl chloride can undergo
elimination of HCI to form a highly reactive chlorocarbonyl ketene intermediate.[1][16] This
ketene is even more reactive than malonyl chloride itself and can be used in subsequent
reactions.[16]

Ketene Formation

Base
(non-nucleophilic)

Chlorocarbonyl Ketene + Base-H+Cl-

(O=C=CH-COCl) Base-H+CI-

Malonyl Chloride

Click to download full resolution via product page
Caption: Formation of a ketene derivative from malonyl chloride.

Spectroscopic Data

Spectroscopic analysis is crucial for confirming the structure and purity of malonyl chloride
and its reaction products.
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Spectroscopy Type

Characteristic Features

Reference(s)

1H NMR (in CDCls)

A singlet corresponding to the
CHz protons. The chemical
shift will be downfield due to
the electron-withdrawing effect
of the two carbonyl chloride

groups.

[19]

13C NMR

A signal for the central CH2
carbon and a signal for the

carbonyl carbons.

[20]

IR Spectroscopy

Strong characteristic
absorption bands for the C=0
stretching of the acyl chloride
functional group. These
typically appear at a higher
frequency than ester or ketone

carbonyls.

[21][22]

Mass Spectrometry (EI)

The mass spectrum will show
the molecular ion peak and
characteristic fragmentation
patterns, including peaks
corresponding to the loss of CI
and COCI. The isotopic pattern
of chlorine (3>Cl and 3’Cl) will

be observable.

[21][23]

Applications in Research and Industry

Malonyl chloride's bifunctional nature makes it a valuable intermediate in several fields:

o Pharmaceuticals: It serves as a key building block in the synthesis of various active

pharmaceutical ingredients (APIs), including alkaloids and heterocyclic compounds with

potential biological activity.[2][4][24]

e Agrochemicals: It is used in the manufacturing of pesticides and herbicides.[2][4]

© 2025 BenchChem. All rights reserved. 8/11

Tech Support


https://spectrabase.com/spectrum/3L8McjVuQUh
https://m.chemicalbook.com/SpectrumEN_1663-67-8_13CNMR.htm
https://www.acdlabs.com/blog/ir-nmr-and-ms-o/
https://www.researchgate.net/post/NMR_mass_spectroscopy_IR-finding_compound_structure
https://www.acdlabs.com/blog/ir-nmr-and-ms-o/
https://webbook.nist.gov/cgi/inchi?ID=C1663678&Mask=200
https://www.benchchem.com/product/b156481?utm_src=pdf-body
https://cymitquimica.com/cas/1663-67-8/
https://www.chemimpex.com/products/39013
https://iasj.rdd.edu.iq/journals/uploads/2024/12/23/672abf4256652e1ac1fd3c5b3368192d.pdf
https://cymitquimica.com/cas/1663-67-8/
https://www.chemimpex.com/products/39013
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Polymer Chemistry: Malonyl chloride is employed as a coupling agent in anionic
polymerization and for creating polyesters and other polymers through condensation
polymerization.[3][4]

o Materials Science: It has been used in the molecular layer deposition of N-doped TiOz films.

[3]

Safety and Handling

Malonyl chloride is a hazardous chemical that requires strict safety protocols.

e Hazards: It is flammable, corrosive, and causes severe skin burns and eye damage.[1][6][25]
It is also a lachrymator, meaning it causes tearing.[3][7] The substance reacts violently with
water, liberating toxic hydrogen chloride gas.[6][26]

» Handling: Work should be conducted in a well-ventilated chemical fume hood.[7][27]
Personal protective equipment (PPE), including impervious gloves, safety goggles, a face
shield, and appropriate respiratory protection, is mandatory.[7][28] Spark-proof tools and
explosion-proof equipment should be used.[7]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as water, bases, alcohols, and strong oxidizing agents.[7][26] Containers should be tightly
closed, and it is often stored under an inert atmosphere (e.g., nitrogen).[26][27]

o Spills: In case of a spill, absorb with an inert, dry material like sand or earth and place it in a
chemical waste container.[7] Do not use water.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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